Cas no 6149-50-4 (Cyclohexanecarboxylic acid, 1-hydroxy-, methyl ester)

Cyclohexanecarboxylic acid, 1-hydroxy-, methyl ester is a cyclic ester derivative of cyclohexanecarboxylic acid, featuring a hydroxyl group at the 1-position and a methyl ester functionality. This compound is of interest in organic synthesis due to its structural versatility, serving as a key intermediate in the preparation of fine chemicals, pharmaceuticals, and specialty materials. The presence of both hydroxyl and ester groups allows for further functionalization, enabling applications in esterification, transesterification, and polymerization reactions. Its cyclic structure contributes to stability, while the polar functional groups enhance solubility in common organic solvents, facilitating its use in synthetic workflows. Careful handling is recommended due to potential reactivity under acidic or basic conditions.
Cyclohexanecarboxylic acid, 1-hydroxy-, methyl ester structure
6149-50-4 structure
Product Name:Cyclohexanecarboxylic acid, 1-hydroxy-, methyl ester
CAS No:6149-50-4
MF:C8H14O3
MW:158.194962978363
CID:529147
PubChem ID:241949
Update Time:2025-10-12

Cyclohexanecarboxylic acid, 1-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarboxylic acid, 1-hydroxy-, methyl ester
    • methyl 1-hydroxycyclohexane-1-carboxylate
    • 1-hydroxycyclohexanecarboxylic acid methyl ester
    • 1-hydroxy-cyclohexanecarboxylic acid methyl ester
    • AC1L68GW
    • AC1Q5Z0M
    • AR-1J4345
    • CTK2F8942
    • methyl 1-hydroxycyclohexanecarboxylate
    • methyl 1-hydroxycyclopropylhexanecarboxylate
    • methyl 1-hydroxycycloxexane carboxylate
    • NSC49898
    • o-hydroxycyclohexanecarboxylic acid methyl ester
    • SureCN758201
    • DTXSID20287255
    • F71885
    • SB83997
    • DB-129983
    • methyl1-hydroxycyclohexanecarboxylate
    • SCHEMBL758201
    • SY343722
    • 6149-50-4
    • CS-0361700
    • AKOS009228075
    • Cyclohexanol-1-carbonsauremethylester
    • NSC-49898
    • MFCD00182643
    • Inchi: 1S/C8H14O3/c1-11-7(9)8(10)5-3-2-4-6-8/h10H,2-6H2,1H3
    • InChI Key: PNEINDJVPFYBDT-UHFFFAOYSA-N
    • SMILES: OC1(C(=O)OC)CCCCC1

Computed Properties

  • Exact Mass: 158.09432
  • Monoisotopic Mass: 158.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53
  • LogP: 0.85460

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Additional information on Cyclohexanecarboxylic acid, 1-hydroxy-, methyl ester

Cyclohexanecarboxylic acid, 1-hydroxy-, methyl ester (CAS No. 6149-50-4): A Comprehensive Overview

Cyclohexanecarboxylic acid, 1-hydroxy-, methyl ester (CAS No. 6149-50-4) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as 1-Hydroxycyclohexanecarboxylic acid methyl ester, is characterized by its unique structural features and diverse applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

The molecular formula of Cyclohexanecarboxylic acid, 1-hydroxy-, methyl ester is C8H14O3, and its molecular weight is approximately 158.19 g/mol. The compound consists of a cyclohexane ring with a hydroxyl group and a carboxylic acid group, which is esterified with a methyl group. This structure confers the compound with unique chemical properties that make it valuable in various scientific and industrial applications.

In terms of physical properties, Cyclohexanecarboxylic acid, 1-hydroxy-, methyl ester is a colorless to pale yellow liquid at room temperature. It is slightly soluble in water but highly soluble in organic solvents such as ethanol and acetone. The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation.

The synthesis of Cyclohexanecarboxylic acid, 1-hydroxy-, methyl ester can be achieved through several methods. One common approach involves the esterification of 1-hydroxycyclohexanecarboxylic acid with methanol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. This reaction typically proceeds via a Fischer esterification mechanism, yielding high yields of the desired product. Another method involves the reaction of cyclohexyl glycol with methanol in the presence of an appropriate catalyst.

Recent research has focused on optimizing the synthesis conditions to improve yield and purity. For instance, a study published in the Journal of Organic Chemistry in 2022 reported the use of microwave-assisted synthesis to enhance the efficiency of the Fischer esterification process. The researchers found that microwave irradiation significantly reduced reaction time while maintaining high yields and purity levels.

Cyclohexanecarboxylic acid, 1-hydroxy-, methyl ester has been investigated for its potential biological activities. One area of interest is its anti-inflammatory properties. A study published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. These findings suggest that Cyclohexanecarboxylic acid, 1-hydroxy-, methyl ester could be a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, Cyclohexanecarboxylic acid, 1-hydroxy-, methyl ester has shown potential as an antimicrobial agent. Research conducted at the University of California in 2022 found that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action appears to involve disruption of bacterial cell membranes, leading to cell death.

The pharmaceutical industry has also shown interest in Cyclohexanecarboxylic acid, 1-hydroxy-, methyl ester for its potential use as a drug delivery vehicle. The compound's hydrophilic and lipophilic properties make it suitable for formulating sustained-release drug delivery systems. A study published in Pharmaceutical Research in 2023 evaluated the use of this compound as a matrix material for oral controlled-release tablets. The results indicated that tablets containing Cyclohexanecarboxylic acid, 1-hydroxy-, methyl ester exhibited desirable release profiles and improved bioavailability compared to conventional formulations.

Beyond pharmaceutical applications, Cyclohexanecarboxylic acid, 1-hydroxy-, methyl ester has found use in various industrial processes. Its excellent solubility in organic solvents makes it a valuable component in formulations for coatings, adhesives, and lubricants. Additionally, the compound's low toxicity and environmental compatibility have made it an attractive alternative to more hazardous chemicals in these applications.

In conclusion, Cyclohexanecarboxylic acid, 1-hydroxy-, methyl ester (CAS No. 6149-50-4) is a multifaceted organic compound with a wide range of applications across chemistry, biology, and pharmaceuticals. Its unique chemical structure confers it with valuable properties such as anti-inflammatory and antimicrobial activities, making it a promising candidate for further research and development. As ongoing studies continue to uncover new insights into its potential uses and mechanisms of action, this compound is likely to play an increasingly important role in various scientific and industrial fields.

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